Cas no 1805418-54-5 (Methyl 3-(difluoromethyl)-2-iodo-6-methylpyridine-4-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-2-iodo-6-methylpyridine-4-carboxylate
• CAS No: 1805418-54-5
• MF: C₉H₈F₂INO₂
• MW: 327.066601753235
• CID: 4891610
• Update Time: 2025-06-22

Methyl 3-(difluoromethyl)-2-iodo-6-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-iodo-6-methylpyridine-4-carboxylate

• Inchi： 1S/C9H8F2INO2/c1-4-3-5(9(14)15-2)6(7(10)11)8(12)13-4/h3,7H,1-2H3
• InChI Key： DUCYVMRGVLRBET-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(C(=O)OC)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-2-iodo-6-methylpyridine-4-carboxylate

Introduction to Methyl 3-(difluoromethyl)-2-iodo-6-methylpyridine-4-carboxylate (CAS No. 1805418-54-5)

Methyl 3-(difluoromethyl)-2-iodo-6-methylpyridine-4-carboxylate (CAS No. 1805418-54-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, serves as a valuable intermediate in the synthesis of various biologically active molecules. The presence of both difluoromethyl and iodo substituents in its molecular framework imparts distinct chemical properties that make it particularly useful in drug development.

The difluoromethyl group is a well-documented pharmacophore that enhances the metabolic stability and binding affinity of drug candidates. Its incorporation into molecular structures often leads to improved pharmacokinetic profiles, which are crucial for the efficacy and safety of therapeutic agents. On the other hand, the iodo substituent provides a versatile handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing complex heterocyclic scaffolds, which are prevalent in many modern pharmaceuticals.

In recent years, there has been a surge in research focused on developing novel pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. Methyl 3-(difluoromethyl)-2-iodo-6-methylpyridine-4-carboxylate stands out among these derivatives due to its strategic placement of functional groups, which facilitates efficient synthetic routes to target molecules.

The compound's structure allows for easy modification at multiple positions, enabling chemists to tailor its properties for specific applications. For instance, the carboxylate group can be further derivatized to form amides or esters, while the iodo atom can be replaced with other nucleophiles to introduce diverse structural motifs. This flexibility makes it an indispensable tool in medicinal chemistry laboratories.

Recent studies have highlighted the potential of this compound in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently implicated in diseases such as cancer. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that target the underlying mechanisms of these diseases. The combination of the difluoromethyl and iodo groups in Methyl 3-(difluoromethyl)-2-iodo-6-methylpyridine-4-carboxylate provides an optimal platform for creating such inhibitors.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, are employed to construct its intricate framework. These methods not only highlight the synthetic prowess of modern chemistry but also underscore the importance of innovative approaches in drug discovery.

The pharmacological evaluation of derivatives derived from Methyl 3-(difluoromethyl)-2-iodo-6-methylpyridine-4-carboxylate has revealed promising results in preclinical studies. These studies have demonstrated that certain analogs exhibit potent activity against disease-relevant targets with favorable pharmacokinetic profiles. The structural features of this compound contribute to its ability to interact effectively with biological macromolecules, thereby modulating cellular processes.

In conclusion, Methyl 3-(difluoromethyl)-2-iodo-6-methylpyridine-4-carboxylate (CAS No. 1805418-54-5) is a versatile and highly functionalized organic molecule with significant potential in pharmaceutical research. Its unique structural attributes make it an invaluable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug development is likely to grow even further.